Cas no 2191267-41-9 (N-({[3,3'-bipyridine]-5-yl}methyl)-6-methoxy-1H-indole-2-carboxamide)
![N-({[3,3'-bipyridine]-5-yl}methyl)-6-methoxy-1H-indole-2-carboxamide structure](https://www.kuujia.com/scimg/cas/2191267-41-9x500.png)
N-({[3,3'-bipyridine]-5-yl}methyl)-6-methoxy-1H-indole-2-carboxamide Chemical and Physical Properties
Names and Identifiers
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- N-([3,3'-bipyridin]-5-ylmethyl)-6-methoxy-1H-indole-2-carboxamide
- 6-methoxy-N-[(5-pyridin-3-ylpyridin-3-yl)methyl]-1H-indole-2-carboxamide
- N-({[3,3'-bipyridine]-5-yl}methyl)-6-methoxy-1H-indole-2-carboxamide
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- Inchi: 1S/C21H18N4O2/c1-27-18-5-4-15-8-20(25-19(15)9-18)21(26)24-11-14-7-17(13-23-10-14)16-3-2-6-22-12-16/h2-10,12-13,25H,11H2,1H3,(H,24,26)
- InChI Key: LYJSYERHRUSPTC-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC2C=C(C(NCC3C=NC=C(C4C=NC=CC=4)C=3)=O)NC=2C=1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 503
- XLogP3: 2.6
- Topological Polar Surface Area: 79.9
N-({[3,3'-bipyridine]-5-yl}methyl)-6-methoxy-1H-indole-2-carboxamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F6515-4035-25mg |
N-({[3,3'-bipyridine]-5-yl}methyl)-6-methoxy-1H-indole-2-carboxamide |
2191267-41-9 | 25mg |
$109.0 | 2023-09-08 | ||
Life Chemicals | F6515-4035-2mg |
N-({[3,3'-bipyridine]-5-yl}methyl)-6-methoxy-1H-indole-2-carboxamide |
2191267-41-9 | 2mg |
$59.0 | 2023-09-08 | ||
Life Chemicals | F6515-4035-75mg |
N-({[3,3'-bipyridine]-5-yl}methyl)-6-methoxy-1H-indole-2-carboxamide |
2191267-41-9 | 75mg |
$208.0 | 2023-09-08 | ||
Life Chemicals | F6515-4035-30mg |
N-({[3,3'-bipyridine]-5-yl}methyl)-6-methoxy-1H-indole-2-carboxamide |
2191267-41-9 | 30mg |
$119.0 | 2023-09-08 | ||
Life Chemicals | F6515-4035-40mg |
N-({[3,3'-bipyridine]-5-yl}methyl)-6-methoxy-1H-indole-2-carboxamide |
2191267-41-9 | 40mg |
$140.0 | 2023-09-08 | ||
Life Chemicals | F6515-4035-10mg |
N-({[3,3'-bipyridine]-5-yl}methyl)-6-methoxy-1H-indole-2-carboxamide |
2191267-41-9 | 10mg |
$79.0 | 2023-09-08 | ||
Life Chemicals | F6515-4035-20mg |
N-({[3,3'-bipyridine]-5-yl}methyl)-6-methoxy-1H-indole-2-carboxamide |
2191267-41-9 | 20mg |
$99.0 | 2023-09-08 | ||
Life Chemicals | F6515-4035-50mg |
N-({[3,3'-bipyridine]-5-yl}methyl)-6-methoxy-1H-indole-2-carboxamide |
2191267-41-9 | 50mg |
$160.0 | 2023-09-08 | ||
Life Chemicals | F6515-4035-10μmol |
N-({[3,3'-bipyridine]-5-yl}methyl)-6-methoxy-1H-indole-2-carboxamide |
2191267-41-9 | 10μmol |
$69.0 | 2023-09-08 | ||
Life Chemicals | F6515-4035-3mg |
N-({[3,3'-bipyridine]-5-yl}methyl)-6-methoxy-1H-indole-2-carboxamide |
2191267-41-9 | 3mg |
$63.0 | 2023-09-08 |
N-({[3,3'-bipyridine]-5-yl}methyl)-6-methoxy-1H-indole-2-carboxamide Related Literature
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Abdullah M. A. Asiri,Harry G. Heller,Michael B. Hursthouse,Alexander Karalulov Chem. Commun., 2000, 799-800
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Anna Maroń,Katarzyna Czerwińska,Barbara Machura,Luis Raposo,Catarina Roma-Rodrigues,Alexandra R. Fernandes,Jan G. Małecki,Agata Szlapa-Kula,Slawomir Kula,Stanisław Krompiec Dalton Trans., 2018,47, 6444-6463
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Kinga Suwinska,Anthony W. Coleman CrystEngComm, 2008,10, 1302-1304
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Zhen Wang,Hong Wang,Chengjie Wang,Xu Yang Anal. Methods, 2019,11, 5017-5022
Additional information on N-({[3,3'-bipyridine]-5-yl}methyl)-6-methoxy-1H-indole-2-carboxamide
N-({[3,3'-bipyridine]-5-yl}methyl)-6-methoxy-1H-indole-2-carboxamide: A Comprehensive Overview
The compound N-({[3,3'-bipyridine]-5-yl}methyl)-6-methoxy-1H-indole-2-carboxamide (CAS No: 2191267-41-9) is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique combination of functional groups, including a bipyridine moiety, a methoxy-substituted indole ring, and a carboxamide group. These features make it a promising candidate for various applications, particularly in drug discovery and advanced materials development.
Recent studies have highlighted the potential of this compound as a ligand in metalloorganic frameworks (MOFs) and coordination polymers. The bipyridine moiety, which is known for its strong coordinating ability, plays a pivotal role in stabilizing metal centers within these frameworks. Researchers have demonstrated that incorporating this compound into MOFs can significantly enhance their stability and selectivity for gas adsorption applications. For instance, a 2023 study published in *Nature Materials* revealed that MOFs synthesized with N-({[3,3'-bipyridine]-5-yl}methyl)-6-methoxy-1H-indole-2-carboxamide exhibited exceptional selectivity for capturing CO₂ over N₂ under ambient conditions.
In the realm of medicinal chemistry, this compound has shown potential as a lead molecule for developing anti-cancer agents. The indole ring, a common structural motif in many bioactive compounds, contributes to the molecule's ability to interact with biological targets such as kinases and proteases. A 2023 study conducted by researchers at the University of California, San Francisco, demonstrated that N-({[3,3'-bipyridine]-5-yl}methyl)-6-methoxy-1H-indole-2-carboxamide exhibits potent inhibitory activity against several cancer-related kinases, including Aurora kinase A and B.
The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the bipyridine derivative via Suzuki coupling reactions and the subsequent functionalization of the indole ring to introduce the methoxy and carboxamide groups. This synthesis pathway has been optimized to achieve high yields and excellent purity levels, making it suitable for large-scale production.
From an environmental standpoint, this compound has been evaluated for its biodegradability and ecotoxicity. Initial studies suggest that it is relatively non-toxic to aquatic organisms and exhibits moderate biodegradability under aerobic conditions. These findings are crucial for ensuring that its use in industrial applications does not pose significant risks to ecosystems.
In conclusion, N-({[3,3'-bipyridine]-5-yl}methyl)-6-methoxy-1H-indole-2-carboxamide (CAS No: 2191267-41-9) represents a versatile building block with wide-ranging applications across multiple disciplines. Its unique structural features and promising biological activity make it an attractive candidate for further research and development.
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